Molecular Weight and Lipophilicity Advantage Over Bromo Analogs
The target compound (MW 322.4) is 48.9 Da lighter than the 6-bromo analog 2-(6-bromo-1H-indol-1-yl)-N-(3-phenylpropyl)acetamide (MW 371.3, CAS 1190249-20-7) and the 4-bromo analog (MW 371.3), representing a ~13% mass reduction that improves ligand efficiency metrics . The methoxy group (σₚ = −0.27) is electron-donating, whereas bromine (σₚ = +0.23) is electron-withdrawing, creating opposite electronic profiles at the indole 5-position [1]. This electronic difference directly impacts predicted hydrogen-bond acceptor strength of the 5-position substituent, with computational predictions indicating distinct solubility and logP profiles for the methoxy versus bromo series .
5-OCH₃ (σₚ −0.27) vs Br (σₚ +0.23)
| Evidence Dimension | Molecular weight and substituent electronic character |
|---|---|
| Target Compound Data | MW 322.4; 5-OCH₃ (σₚ = −0.27, electron-donating); predicted XLogP ~3.1 |
| Comparator Or Baseline | 2-(6-bromo-1H-indol-1-yl)-N-(3-phenylpropyl)acetamide: MW 371.3; 6-Br (σₚ = +0.23, electron-withdrawing); 2-(4-bromo-isomer): MW 371.3; 4-Br |
| Quantified Difference | ΔMW = −48.9 g/mol (−13.2%); opposite Hammett σ sign at substituent position |
| Conditions | Computational comparison based on structural formula and Hammett constants; experimental solubility and logP for the target compound not independently validated in peer-reviewed literature |
Why This Matters
A 13% lower molecular weight directly improves ligand efficiency (LE = 1.4 × pIC₅₀ / heavy atom count), a key selection criterion for fragment-to-lead and HTS triage decisions where efficiency metrics outweigh raw potency.
- [1] Hansch, C., Leo, A., & Taft, R.W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source
